Spp86

• CAS: 1357349-91-7
• Molecular Formula: C16H15N5
• Molecular Weight: 277.32 g/mol
• InChI: InChI=1S/C16H15N5/c1-11(2)21-16-14(15(17)18-10-19-16)13(20-21)9-8-12-6-4-3-5-7-12/h3-7,10-11H,1-2H3,(H2,17,18,19)
• InChIKey: JQOIRTDBHMDWMT-UHFFFAOYSA-N

SPP86 (CAS 1357349-91-7) for RET Kinase Research: Potent, Selective, and Cell-Permeable Inhibitor for Oncology Studies

SPP86 (CAS 1357349-91-7) is a potent, cell-permeable inhibitor of the RET (REarranged during Transfection) tyrosine kinase, with a reported IC50 of 8 nM . It is a small molecule of the pyrazolo[3,4-d]pyrimidine class, exhibiting selectivity for RET over a panel of other kinases [1]. SPP86 inhibits RET-induced activation of downstream PI3K/Akt and MAPK signaling pathways in cancer cells, and also suppresses RET-induced estrogen receptor α (ERα) phosphorylation in MCF7 breast cancer cells . The compound demonstrates antiproliferative, pro-apoptotic, and DNA-damaging effects in melanoma cell lines, making it a valuable tool for investigating RET-driven oncogenic mechanisms and for preclinical oncology research [2].

Pathway RET kinase inhibition study fit; cell-permeable probe for PI3K/Akt and MAPK signaling assays.

Selectivity Kinase selectivity review context; reported to spare p38 and common bypass mutants (BRAF/RAS).

Model Cell-model endpoint review: RET-driven breast cancer, melanoma, and thyroid cancer models.

• [1] Alao JP, Michlikova S, Dinér P, Grøtli M, Sunnerhagen P. Selective inhibition of RET mediated cell proliferation in vitro by the kinase inhibitor SPP86. BMC Cancer. 2014;14:853. doi:10.1186/1471-2407-14-853 View Source
• [2] Zhang Y, Liu H, Wang K, Zheng J, Luan H, Xin M. RET Inhibitor SPP86 Triggers Apoptosis and Activates the DNA Damage Response Through the Suppression of Autophagy and the PI3K/AKT Signaling Pathway in Melanoma Cells. Drug Des Devel Ther. 2025;19:67-82. doi:10.2147/DDDT.S473390 View Source

Why Not All RET Inhibitors Are Equal: SPP86's Distinct Selectivity and Cellular Profile

While multiple small-molecule inhibitors target the RET kinase, their utility in research and potential therapeutic applications is not interchangeable due to significant differences in kinase selectivity profiles, cellular efficacy, and downstream biological effects. Generic substitution with multi-targeted RET inhibitors (e.g., vandetanib, cabozantinib) or other kinase inhibitors is scientifically unjustified without direct, context-specific validation [1]. SPP86 demonstrates a distinct selectivity fingerprint: it potently inhibits RET (IC50 = 8 nM) and exhibits only modest off-target activity against a limited set of kinases (EphA1, FGFR1, Flt4, Lck, Yes) while sparing others (e.g., p38) [2]. This contrasts with broader-spectrum inhibitors. Critically, SPP86's cellular effects—including selective inhibition of RET/PTC1-driven signaling over BRAFV600E or RASG13R mutant cells [3], suppression of autophagy and PI3K/AKT signaling in melanoma [4], and induction of DNA damage—are not guaranteed by other RET inhibitors and are essential for specific research outcomes. The following quantitative evidence underscores why SPP86 must be selected based on its verified performance in specific models.

Profile Multi-targeted RET inhibitors (vandetanib, cabozantinib) have broader off-target kinase activity; selectivity profile may not transfer.

Context RET/PTC1-dependent signaling inhibition is context-specific; BRAFV600E or RASG13R mutant cells show no response, limiting extrapolation.

Phenotype Dual autophagy/PI3K/AKT suppression leading to DNA damage is not a class effect; may not replicate with other RET inhibitors.

• [1] Saronni D, Gaudenzi G, Dicitore A, Carra S, Cantone MC, Borghi MO, Barbieri A, Mignani L, Hofland LJ. Preclinical Evaluation of Novel Tyrosine-Kinase Inhibitors in Medullary Thyroid Cancer. Cancers. 2022;14(18):4442. doi:10.3390/cancers14184442 View Source
• [2] Alao JP, Michlikova S, Dinér P, Grøtli M, Sunnerhagen P. Selective inhibition of RET mediated cell proliferation in vitro by the kinase inhibitor SPP86. BMC Cancer. 2014;14:853. doi:10.1186/1471-2407-14-853 View Source
• [3] Alao JP, Michlikova S, Dinér P, Grøtli M, Sunnerhagen P. Selective inhibition of RET mediated cell proliferation in vitro by the kinase inhibitor SPP86. BMC Cancer. 2014;14:853. doi:10.1186/1471-2407-14-853 View Source
• [4] Zhang Y, Liu H, Wang K, Zheng J, Luan H, Xin M. RET Inhibitor SPP86 Triggers Apoptosis and Activates the DNA Damage Response Through the Suppression of Autophagy and the PI3K/AKT Signaling Pathway in Melanoma Cells. Drug Des Devel Ther. 2025;19:67-82. doi:10.2147/DDDT.S473390 View Source

Quantitative Differentiation: SPP86 vs. Key Comparators in Target Engagement, Selectivity, and Cellular Phenotypes

Superior Antiproliferative Potency in RET-Driven MCF7 Breast Cancer Cells Compared to Tamoxifen

In MCF7 breast cancer cells, SPP86 directly inhibits RET-induced proliferation with a potency exceeding that of the clinical standard-of-care endocrine therapy tamoxifen. The observed IC50 for SPP86 (1.0 μM) is 1.4-fold lower (more potent) than that of tamoxifen (1.4 μM) in the same experimental model [1]. This establishes SPP86 as a more potent inhibitor of RET-dependent proliferation in this context, providing a quantitative rationale for its selection over tamoxifen in RET-driven breast cancer studies.

MCF7 antiproliferative potency

Head-to-head

SPP86 IC50 1.0 μM vs Tamoxifen 1.4 μM

Reported lower IC50 in RET-driven breast cancer cell context.

MCF7 RET-induced proliferation assay; 1.4-fold lower IC50.

Evidence Dimension	Inhibition of cell proliferation (IC50)
Target Compound Data	1.0 μM
Comparator Or Baseline	Tamoxifen: 1.4 μM
Quantified Difference	SPP86 is 1.4-fold more potent (lower IC50)
Conditions	MCF7 breast cancer cell line; RET-induced proliferation assay

Why This Matters

Demonstrates that SPP86 is a more effective antiproliferative agent than a standard endocrine therapy in a RET-relevant breast cancer model, guiding researchers to choose SPP86 for assays requiring potent RET-driven growth inhibition.

• [1] Alao JP, Michlikova S, Dinér P, Grøtli M, Sunnerhagen P. Selective inhibition of RET mediated cell proliferation in vitro by the kinase inhibitor SPP86. BMC Cancer. 2014;14:853. doi:10.1186/1471-2407-14-853 View Source

Unique Selectivity for RET/PTC1-Driven Signaling Over Common Oncogenic Bypass Mutations

SPP86 uniquely inhibits RET downstream signaling exclusively in cells driven by RET/PTC1 fusions, while demonstrating no effect on cells harboring BRAFV600E or RASG13R mutations [1]. In contrast, broader-spectrum kinase inhibitors (e.g., sorafenib, cabozantinib) often inhibit both RET and these common bypass pathways, which can confound data interpretation. SPP86 selectively abrogated MAPK signaling and proliferation in RET/PTC1-expressing TPC1 cells but not in 8505C (BRAFV600E) or C643 (RASG13R) cells [1]. This 'clean' selectivity profile is not observed with many other RET inhibitors and is crucial for delineating RET-specific biology.

RET/PTC1 vs BRAF/RAS selectivity

Head-to-head

Inhibited MAPK only in RET/PTC1 (TPC1) cells; no effect on BRAFV600E (8505C) or RASG13R (C643)

Reported RET-fusion selective signaling inhibition.

Thyroid cancer line panel; clean pathway attribution.

Evidence Dimension	Inhibition of MAPK signaling and proliferation
Target Compound Data	Inhibited in RET/PTC1 (TPC1) cells; no inhibition in BRAFV600E (8505C) or RASG13R (C643) cells
Comparator Or Baseline	Implicit comparator: Broad-spectrum RET/multi-kinase inhibitors that also inhibit BRAF/RAS pathways (e.g., sorafenib, cabozantinib)
Quantified Difference	Qualitative: Selective inhibition only in RET-fusion context; no off-target inhibition of BRAF/RAS-driven signaling
Conditions	Thyroid cancer cell lines: TPC1 (RET/PTC1), 8505C (BRAFV600E), C643 (RASG13R)

Why This Matters

This unique selectivity allows researchers to attribute biological effects specifically to RET kinase inhibition without confounding activity from simultaneous inhibition of BRAF or RAS pathways, a critical advantage for mechanistic studies and target validation.

• [1] Alao JP, Michlikova S, Dinér P, Grøtli M, Sunnerhagen P. Selective inhibition of RET mediated cell proliferation in vitro by the kinase inhibitor SPP86. BMC Cancer. 2014;14:853. doi:10.1186/1471-2407-14-853 View Source

Dual Inhibition of Autophagy and PI3K/AKT Signaling in Melanoma: A Phenotype Distinct from Typical RET Inhibitors

SPP86 triggers apoptosis and DNA damage in melanoma cells through a mechanism involving suppression of both autophagy and the PI3K/AKT signaling pathway, a dual effect not commonly observed with other RET inhibitors [1][2]. In A375 and A2058 melanoma cell lines, SPP86 treatment resulted in dose-dependent increases in cleaved caspase-3 and PARP1, indicating apoptosis and DNA double-strand breaks [1]. The anti-tumor effects were rescued by the autophagy inhibitor bafilomycin A1 or the PI3K/AKT activator YS-49, confirming the mechanism [1]. While other RET inhibitors may engage PI3K/AKT, the concurrent suppression of autophagy is a distinguishing feature of SPP86's cellular phenotype.

Autophagy/PI3K/AKT dual suppression

Class-level

Dose-dependent ↑ cleaved caspase-3 & PARP1; rescued by BafA1 or YS-49

Reported apoptosis and DNA damage pathway response.

A375/A2058 melanoma cells; data to verify.

Evidence Dimension	Induction of apoptosis and DNA damage; suppression of autophagy and PI3K/AKT
Target Compound Data	Dose-dependent increase in cleaved caspase-3 and PARP1; rescue by Baf A1 or YS-49
Comparator Or Baseline	Typical RET inhibitors (e.g., vandetanib, cabozantinib) which primarily inhibit RET and PI3K/AKT but may not suppress autophagy
Quantified Difference	Qualitative: SPP86 uniquely combines PI3K/AKT inhibition with autophagy suppression to induce apoptosis/DNA damage
Conditions	A375 and A2058 human melanoma cell lines; CCK-8, TUNEL, and Western blot assays

Why This Matters

Researchers investigating autophagy-dependent cancer mechanisms or seeking compounds that induce DNA damage via this dual pathway should select SPP86 over other RET inhibitors, as it offers a unique phenotypic outcome.

• [1] Zhang Y, Liu H, Wang K, Zheng J, Luan H, Xin M. RET Inhibitor SPP86 Triggers Apoptosis and Activates the DNA Damage Response Through the Suppression of Autophagy and the PI3K/AKT Signaling Pathway in Melanoma Cells. Drug Des Devel Ther. 2025;19:67-82. doi:10.2147/DDDT.S473390 View Source
• [2] Tan Y, Li R. RET Inhibitor SPP86 Is a Potential Candidate for the Clinical Treatment of Cutaneous Melanoma [Letter]. Drug Des Devel Ther. 2025;19:1249-1250. doi:10.2147/DDDT.S523115 View Source

Potent RET Inhibition Comparable to Advanced Clinical Candidates

SPP86's RET inhibitory potency (IC50 = 8 nM) is within the same nanomolar range as several clinically advanced RET inhibitors, including cabozantinib (IC50 = 4 nM), alectinib (IC50 = 4.8 nM), and ponatinib (IC50 = 7 nM) [1][2]. While these comparators are multi-kinase inhibitors, SPP86 offers comparable RET potency with a more restricted off-target profile. This positions SPP86 as a potent RET probe with a favorable balance of potency and selectivity for in vitro studies where minimizing polypharmacology is critical.

RET IC50 among candidates

Cross-study comparable

SPP86 8 nM vs Cabozantinib 4 nM, Alectinib 4.8 nM, Ponatinib 7 nM

Reported IC50 within range of clinical RET inhibitors.

Biochemical kinase assays; selectivity context differs.

Evidence Dimension	RET kinase inhibition (IC50)
Target Compound Data	8 nM
Comparator Or Baseline	Cabozantinib: 4 nM; Alectinib: 4.8 nM; Ponatinib: 7 nM
Quantified Difference	SPP86 IC50 is within 2-4 nM of the most potent clinical RET inhibitors
Conditions	Biochemical kinase inhibition assays (various sources)

Why This Matters

Confirms that SPP86's RET inhibitory potency is on par with clinically relevant compounds, yet with a cleaner selectivity profile, making it an optimal choice for target validation studies where high potency and minimal off-target effects are required.

• [1] Alao JP, Michlikova S, Dinér P, Grøtli M, Sunnerhagen P. Selective inhibition of RET mediated cell proliferation in vitro by the kinase inhibitor SPP86. BMC Cancer. 2014;14:853. doi:10.1186/1471-2407-14-853 View Source
• [2] Scite.ai report for Alao et al., 2014, citing comparative IC50 values for cabozantinib, alectinib, and ponatinib. View Source

Effective Inhibition of Tumor Cell Migration in Medullary Thyroid Cancer Models

In a preclinical study of medullary thyroid cancer (MTC), SPP86 significantly inhibited migration of both TT and MZ-CRC-1 cell lines, whereas the FGFR/VEGFR inhibitor SU5402 inhibited migration only in TT cells [1]. Furthermore, SPP86 and sulfatinib significantly reduced TT cell-induced angiogenesis in a zebrafish embryo xenograft model [1]. This demonstrates SPP86's broader anti-migratory activity across MTC cell lines compared to SU5402, and its in vivo anti-angiogenic effect.

Migration in MTC cells

Head-to-head

Inhibited migration in both TT and MZ-CRC-1; SU5402 only in TT

Reported broader anti-migratory profile in vitro.

MTC lines and zebrafish xenograft; angiogenesis endpoint context.

Evidence Dimension	Inhibition of cell migration
Target Compound Data	Inhibited migration in both TT and MZ-CRC-1 cells
Comparator Or Baseline	SU5402: Inhibited migration only in TT cells; no effect in MZ-CRC-1
Quantified Difference	Qualitative: SPP86 inhibits migration in both MTC cell lines, while SU5402 is effective in only one
Conditions	TT and MZ-CRC-1 human medullary thyroid cancer cell lines; in vitro migration assay; in vivo zebrafish xenograft angiogenesis assay

Why This Matters

For researchers studying MTC or RET-driven metastasis, SPP86 offers a more consistent anti-migratory and anti-angiogenic profile than the comparator SU5402, making it a superior choice for investigating RET's role in tumor cell motility and angiogenesis.

• [1] Saronni D, Gaudenzi G, Dicitore A, Carra S, Cantone MC, Borghi MO, Barbieri A, Mignani L, Hofland LJ. Preclinical Evaluation of Novel Tyrosine-Kinase Inhibitors in Medullary Thyroid Cancer. Cancers. 2022;14(18):4442. doi:10.3390/cancers14184442 View Source

Optimal Research Use Cases for SPP86: From Target Validation to Preclinical Oncology

RET-Specific Target Validation and Mechanistic Studies

Use SPP86 in experiments requiring clean, RET-specific inhibition without confounding activity on BRAF, RAS, or p38 MAPK pathways. This includes studies to dissect RET's role in signaling networks (e.g., PI3K/AKT, MAPK), cell proliferation, and transformation. The compound's ability to selectively block RET/PTC1-driven signaling while sparing BRAFV600E and RASG13R mutant cells [3] ensures that observed effects are directly attributable to RET inhibition.

Investigation of RET-Driven Endocrine-Resistant Breast Cancer

Employ SPP86 in MCF7 and other RET-expressing breast cancer models to study RET-induced PI3K/AKT, MAPK, and ERα phosphorylation pathways. SPP86's superior antiproliferative potency compared to tamoxifen [3] makes it a critical tool for exploring RET as a therapeutic target in endocrine-resistant breast cancer and for screening combination strategies.

Probing Autophagy and DNA Damage Response in Melanoma

Utilize SPP86 in melanoma cell lines (e.g., A375, A2058) to investigate the intersection of RET signaling, autophagy, and DNA damage. The compound's unique dual suppression of autophagy and PI3K/AKT, leading to apoptosis and DNA damage [3], provides a distinct chemical probe for studying these interconnected pathways and for evaluating synthetic lethality approaches with PARP inhibitors.

Medullary Thyroid Cancer (MTC) Preclinical Models

Incorporate SPP86 in in vitro and in vivo (e.g., zebrafish xenograft) MTC models to assess effects on cell viability, apoptosis, migration, and angiogenesis. SPP86's demonstrated ability to inhibit migration in both TT and MZ-CRC-1 cells and reduce angiogenesis in vivo [3] positions it as a valuable tool for studying RET's role in MTC progression and metastasis, and for comparing with other TKIs like vandetanib and cabozantinib.

Application

Selection Property

Validation Focus

RET target validation & mechanistic studies

RET-selective pathway context (spares BRAF/RAS/p38)

RET/PTC1-driven signaling pathway review

RET-driven breast cancer models

Reported antiproliferative potency context

MCF7 proliferation and ERα phosphorylation endpoints

Melanoma autophagy & DNA damage studies

Dual autophagy/PI3K/AKT suppression profile

Apoptosis and DNA damage pathway response

Medullary thyroid cancer (MTC) progression models

Cell migration inhibition context

Migration and angiogenesis endpoint review

• [1] Alao JP, Michlikova S, Dinér P, Grøtli M, Sunnerhagen P. Selective inhibition of RET mediated cell proliferation in vitro by the kinase inhibitor SPP86. BMC Cancer. 2014;14:853. doi:10.1186/1471-2407-14-853 View Source
• [2] Zhang Y, Liu H, Wang K, Zheng J, Luan H, Xin M. RET Inhibitor SPP86 Triggers Apoptosis and Activates the DNA Damage Response Through the Suppression of Autophagy and the PI3K/AKT Signaling Pathway in Melanoma Cells. Drug Des Devel Ther. 2025;19:67-82. doi:10.2147/DDDT.S473390 View Source
• [3] Saronni D, Gaudenzi G, Dicitore A, Carra S, Cantone MC, Borghi MO, Barbieri A, Mignani L, Hofland LJ. Preclinical Evaluation of Novel Tyrosine-Kinase Inhibitors in Medullary Thyroid Cancer. Cancers. 2022;14(18):4442. doi:10.3390/cancers14184442 View Source